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Compound of Interest

Compound Name: 10PANX

Cat. No.: B612417 Get Quote

Introduction

10PANX is a synthetic mimetic peptide that acts as a competitive inhibitor of Pannexin-1

(PANX1) channels.[1] PANX1 forms large-pore channels in the plasma membrane that are

permeable to ions and small molecules, most notably adenosine triphosphate (ATP).[2][3] By

blocking the opening of PANX1 channels, 10PANX inhibits the release of ATP and subsequent

activation of downstream signaling pathways, such as those mediated by the P2X7 receptor.[1]

This mechanism makes 10PANX a valuable tool for studying physiological and pathological

processes involving PANX1, including inflammation, neuropathic pain, and apoptosis.[1][4]

Proper preparation of 10PANX stock solutions is critical for obtaining reliable and reproducible

experimental results. This document provides detailed protocols for the preparation, storage,

and handling of 10PANX solutions.

Physicochemical and Solubility Data
Quantitative data for 10PANX has been compiled from various suppliers and literature sources.

Researchers should always refer to the batch-specific Certificate of Analysis for the most

accurate molecular weight.[5]
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Property Data Citations

Molecular Formula C₅₈H₇₉N₁₅O₁₆ [6]

Molecular Weight (M.Wt) ~1242.37 g/mol [6]

Sequence

H-Trp-Arg-Gln-Ala-Ala-Phe-

Val-Asp-Ser-Tyr-OH

(WRQAAFVDSY)

[6]

Appearance Lyophilized solid [6]

Solubility in Water

- Soluble to 1 mg/mL.[5] - >10

mM.[7] - 11.11 mg/mL (8.94

mM); requires pH adjustment

to 12 with 1 M NaOH.[1]

[1][5][7][8]

Solubility in DMSO

- Up to 50 mM.[6] - 6.67

mg/mL (5.37 mM); may require

sonication.[1] - ≥124.2 mg/mL.

[8]

[1][6][8]

Storage (Powder)

- Store at -20°C for up to 1

year.[1] - Store at -80°C for up

to 2 years.[1]

[1]

Storage (Stock Solution)

- Store at -20°C for up to 1

month.[1] - Store at -80°C for

up to 6 months.[1][7] Store in

aliquots, sealed, and protected

from light.[1]

[1][7]

Typical Working Conc.

- In Vitro: 50 µM - 300 µM.[1]

[9] - In Vivo: 300 µM

(intrathecal injection).[1]

[1][9]

Experimental Protocols
Safety Precautions: Always wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, when handling chemical reagents.
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Protocol 1: Preparation of Aqueous 10PANX Stock
Solution (e.g., 10 mM)
This protocol is suitable for experiments where DMSO may interfere with the assay.

Materials:

10PANX lyophilized powder

Sterile, nuclease-free water

Microcentrifuge tubes

Vortex mixer

Optional: 0.22 µm sterile syringe filter

Procedure:

Calculate Required Mass: Determine the mass of 10PANX powder needed to achieve the

desired concentration and volume. Use the batch-specific molecular weight provided on the

Certificate of Analysis.

Formula: Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Example for 1 mL of 10 mM stock solution (M.Wt = 1242.37 g/mol ): Mass (g) = 0.010

mol/L × 0.001 L × 1242.37 g/mol = 0.01242 g = 12.42 mg

Weighing: Carefully weigh the calculated amount of 10PANX powder. As the peptide can be

hygroscopic, perform this step quickly. For small quantities, it is advisable to dissolve the

entire contents of the vial to avoid weighing errors.[10]

Reconstitution: Add the appropriate volume of sterile water to the vial containing the 10PANX
powder.

Dissolution: Vortex the solution thoroughly to dissolve the peptide. If precipitation occurs,

gentle warming (e.g., in a 37°C water bath) or brief sonication can aid dissolution.[1][10]
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Some suppliers note that adjusting the pH to 12 with NaOH may be required for higher

concentrations in water.[1]

Sterilization (Optional but Recommended): For cell culture experiments, sterilize the stock

solution by passing it through a 0.22 µm syringe filter into a new sterile tube.[1]

Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw

cycles. Store aliquots at -80°C for up to 6 months.[1][7]

Protocol 2: Preparation of DMSO 10PANX Stock Solution
(e.g., 50 mM)
DMSO is a common solvent for 10PANX, achieving higher concentrations than water.

Materials:

10PANX lyophilized powder

Anhydrous, cell-culture grade DMSO (newly opened vial recommended)[1]

Microcentrifuge tubes

Vortex mixer

Optional: Sonicator

Procedure:

Calculate Required Mass: Use the formula from Protocol 1 to calculate the required mass of

10PANX.

Example for 1 mL of 50 mM stock solution (M.Wt = 1242.37 g/mol ): Mass (g) = 0.050

mol/L × 0.001 L × 1242.37 g/mol = 0.0621 g = 62.1 mg

Weighing: Accurately weigh the calculated amount of 10PANX powder.

Reconstitution: Add the appropriate volume of high-quality DMSO to the 10PANX powder.

Hygroscopic DMSO can significantly impact solubility, so use a fresh, anhydrous supply.[1]
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Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, use an

ultrasonic water bath for short intervals until the solution is clear.[1]

Storage: Aliquot the DMSO stock solution into single-use volumes in appropriate tubes.

Store sealed and protected from light at -80°C for up to 6 months.[1]

Note on Working Solutions: When preparing aqueous working solutions from a DMSO stock,

dilute the stock solution at least 1/1000 to minimize the final DMSO concentration (typically ≤

0.1%), which is non-toxic for most cell-based assays.[10] If a precipitate forms upon dilution

into aqueous media, brief vortexing or warming may be required to redissolve it.[10]
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Caption: Workflow for preparing 10PANX stock solutions.
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Caption: 10PANX inhibits PANX1-mediated ATP release and inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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